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Compound of Interest

Compound Name: GSK 3 Inhibitor IX

Cat. No.: B1676677 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with potent, biologically active compounds. This guide

provides essential, immediate safety and logistical information for the handling and disposal of

GSK 3 Inhibitor IX, a highly potent and selective ATP-competitive inhibitor of GSK-3α/β.

Adherence to these procedures is critical for minimizing exposure risk and ensuring a safe

laboratory environment.

GSK 3 Inhibitor IX, also known as BIO ((2ʹZ,3ʹE)-6-Bromoindirubin-3ʹ-oxime), is a valuable

tool in research, particularly in studies related to stem cell biology and Wnt signaling pathways.

[1][2][3] However, its potent biological activity necessitates stringent handling protocols.

Information from suppliers indicates that this compound should be treated as potentially

carcinogenic and teratogenic.[1]

Essential Safety Information
Proper handling of GSK 3 Inhibitor IX begins with a thorough understanding of its properties

and potential hazards.

Physical and Chemical Properties
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Property Value

Synonyms BIO, (2ʹZ,3ʹE)-6-Bromoindirubin-3ʹ-oxime

CAS Number 667463-62-9

Molecular Formula C₁₆H₁₀BrN₃O₂

Molecular Weight 356.17 g/mol

Appearance Purple solid

Solubility DMSO: 5 mg/mL

Storage Temperature 2-8°C, Protect from light

Source: Sigma-Aldrich[1]

Hazard Identification and Precautions
GSK 3 Inhibitor IX is classified as a potent compound with potential carcinogenic and

teratogenic effects.[1] Due to its biological activity, it can interfere with critical cellular signaling

pathways. Therefore, it is imperative to minimize all routes of exposure, including inhalation,

skin contact, and ingestion.

Operational Plan: From Receipt to Disposal
A systematic approach to handling GSK 3 Inhibitor IX is crucial for safety and experimental

integrity.

Engineering Controls
Designated Work Area: All handling of GSK 3 Inhibitor IX, from weighing to solution

preparation, should be conducted in a designated area, such as a certified chemical fume

hood or a powder containment hood.

Ventilation: Ensure adequate ventilation to minimize the risk of inhalation of the powdered

compound.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is your first line of defense against exposure.

PPE Component Specification

Gloves

Double gloving with nitrile gloves is

recommended. Change gloves immediately if

contaminated.

Eye Protection
Chemical safety goggles or a face shield are

mandatory.

Lab Coat
A dedicated lab coat, preferably disposable,

should be worn.

Respiratory Protection

For weighing and handling the solid form, a

NIOSH-approved respirator (e.g., N95 or higher)

is essential.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure the designated work area is clean and uncluttered.

Have all necessary equipment, including weighing paper, spatulas, and solvent, readily

available within the containment hood.

Weighing: Carefully weigh the required amount of GSK 3 Inhibitor IX powder on a tared

weigh boat or paper inside the chemical fume hood.

Solubilization: Add the appropriate solvent (e.g., DMSO) to the powder in a suitable

container.[1] Cap the container securely and mix gently until the solid is fully dissolved.

Use in Experiments: When using the prepared solution, continue to work within the fume

hood. Use appropriate pipetting techniques to avoid splashes and aerosols.

Decontamination: After use, decontaminate all surfaces and equipment with a suitable

cleaning agent (e.g., 70% ethanol), followed by a thorough rinse.
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Experimental Workflow for Handling GSK 3 Inhibitor IX

Preparation

Handling Solid Compound
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Don Personal Protective Equipment (PPE)

Prepare Designated Work Area in Fume Hood

Weigh GSK 3 Inhibitor IX Powder

Enter Fume Hood

Prepare Stock Solution (e.g., in DMSO)

Prepare Working Dilutions

Store Stock Solution Appropriately

Treat Cells or Tissues

Decontaminate Work Surfaces and Equipment

Post-Experiment

Dispose of Waste in Designated Hazardous Waste Containers

End of Procedure

Follow Institutional Guidelines

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of GSK 3 Inhibitor IX.
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Disposal Plan
Proper disposal of GSK 3 Inhibitor IX and associated waste is critical to prevent environmental

contamination and accidental exposure.

Solid Waste: All solid waste, including contaminated gloves, weigh paper, and pipette tips,

must be collected in a clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated media should be collected in a designated

hazardous liquid waste container. Do not pour down the drain.

Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations for hazardous chemical waste. Consult your institution's Environmental

Health and Safety (EHS) department for specific guidelines.

By implementing these comprehensive safety and handling procedures, researchers can

confidently and safely utilize GSK 3 Inhibitor IX in their experiments, fostering a culture of

safety and scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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